Cas no 502762-96-1 (BENZALDEHYDE, 3,4,5-TRIFLUORO-2-HYDROXY-)

• Product Name: BENZALDEHYDE, 3,4,5-TRIFLUORO-2-HYDROXY-
• CAS No: 502762-96-1
• MF: C₇H₃F₃O₂
• MW: 176.092732667923
• CID: 3350503
• PubChem ID: 60013227
• Update Time: 2025-05-20

BENZALDEHYDE, 3,4,5-TRIFLUORO-2-HYDROXY- Chemical and Physical Properties

Names and Identifiers

• BENZALDEHYDE, 3,4,5-TRIFLUORO-2-HYDROXY-
• 3,4,5-Trifluoro-2-hydroxybenzaldehyde
• SCHEMBL6332603
• 840-378-1
• EN300-7435099
• 502762-96-1
• Z1504679149

• Inchi： 1S/C7H3F3O2/c8-4-1-3(2-11)7(12)6(10)5(4)9/h1-2,12H
• InChI Key： QHIGMBRBOJKVBR-UHFFFAOYSA-N
• SMILES： FC1=C(C(=CC(C=O)=C1O)F)F

Computed Properties

• Exact Mass: 176.00851382g/mol
• Monoisotopic Mass: 176.00851382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on BENZALDEHYDE, 3,4,5-TRIFLUORO-2-HYDROXY-

Introduction to 3,4,5-Trifluoro-2-hydroxybenzaldehyde (CAS No. 502762-96-1)

3,4,5-Trifluoro-2-hydroxybenzaldehyde, also known as BENZALDEHYDE, 3,4,5-TRIFLUORO-2-HYDROXY-, is a highly specialized organic compound with the CAS registry number 502762-96-1. This compound belongs to the class of aromatic aldehydes and is characterized by its unique substitution pattern on the benzene ring. The presence of three fluorine atoms at positions 3, 4, and 5, along with a hydroxyl group at position 2 and an aldehyde group at position 1, makes this molecule a valuable substrate for various chemical reactions and applications.

The synthesis of 3,4,5-Trifluoro-2-hydroxybenzaldehyde typically involves multi-step processes that require precise control over reaction conditions to achieve the desired substitution pattern. Recent advancements in fluorination techniques have enabled more efficient and selective methods for introducing fluorine atoms onto the aromatic ring. For instance, the use of electrophilic fluorination reagents such as N-fluoropyridinium salts has been reported to facilitate the incorporation of fluorine atoms in a regioselective manner. These developments have significantly improved the yield and purity of the compound.

The chemical properties of BENZALDEHYDE, 3,4,5-TRIFLUORO-2-HYDROXY- are heavily influenced by its functional groups. The aldehyde group imparts reactivity towards nucleophilic addition reactions, while the hydroxyl group introduces acidic protons that can participate in hydrogen bonding. The trifluorine substitution pattern enhances the compound's stability and electronic properties due to the electron-withdrawing nature of fluorine atoms. This combination makes it an ideal candidate for applications in pharmaceutical chemistry and material science.

In terms of applications, 3,4,5-Trifluoro-2-hydroxybenzaldehyde has shown promise in the synthesis of bioactive molecules. Recent studies have highlighted its potential as a building block for constructing complex heterocyclic frameworks. For example, researchers have utilized this compound in the construction of quinoline derivatives through [4+2] cycloaddition reactions with dienophiles. These derivatives exhibit interesting biological activities and are currently under investigation for their potential therapeutic applications.

The environmental impact of BENZALDEHYDE, 3,4,5-TRIFLUORO-2-HYDROXY- is another area of growing interest. Due to its fluorinated nature and potential persistence in the environment under certain conditions (e.g., high pH or temperature), there is a need for further research into its degradation pathways and ecological effects. Preliminary studies suggest that microbial degradation plays a significant role in breaking down this compound under aerobic conditions; however, more comprehensive assessments are required to fully understand its environmental fate.

In conclusion,3,4,5-Trifluoro-2-hydroxybenzaldehyde, with its unique structure and versatile reactivity profile (e.g., nucleophilic addition), continues to be a valuable compound in both academic research and industrial applications. Its role as a building block for advanced materials and bioactive molecules underscores its importance in modern chemistry. As research progresses into its synthesis methods (e.g., using transition metal catalysts) and environmental behavior (e.g., biodegradation), this compound is expected to find even broader applications across various fields.